N-cyano-N'-[2-(2-chlorophenyl)ethyl]-3-pyridinecarboximidamide

• Molecular Formula: C15H13ClN4
• Molecular Weight: 284.74 g/mol
• IUPAC Name: N'-[2-(2-chlorophenyl)ethyl]-N-cyanopyridine-3-carboximidamide
• InChI: InChI=1S/C15H13ClN4/c16-14-6-2-1-4-12(14)7-9-19-15(20-11-17)13-5-3-8-18-10-13/h1-6,8,10H,7,9H2,(H,19,20)
• InChI Key: GYOPJYAYFWKIHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCN=C(C2=CN=CC=C2)NC#N)Cl
• synonyms: Ki 3005; Ki-3005; Ki3005; N-(2-(2-chlorophenyl)ethyl)-N'-cyano-3-pyridinecarboxamidine

Description

N-cyano-N'-[2-(2-chlorophenyl)ethyl]-3-pyridinecarboximidamide, also known as N-cyano-N'-[2-(2-chlorophenyl)ethyl]-3-pyridinecarboximidamide, is a useful research compound. Its molecular formula is C15H13ClN4 and its molecular weight is 284.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isopropyl N-cyano-3-pyridinecarboximidate (0.50 g, 2.6 mmol) was dissolved in methanol (10 ml), and 2-(2-chlorophenyl)ethylamine (0.45 g, 2.9 mmol) was added. The mixture was stirred at room temperature for 7 hours. After the reaction was completed, the reaction solution was concentrated under reduced pressure. The residual concentrate was subjected to chromatography on a silica gel column (WAKO GEL C-200, 30 g) eluting with chloroform-methanol (100:1). The eluted fraction were concentrated under reduced pressure, and the concentrated residue thus obtained was crystallized from methanolhexane to give the title compound (0.56 g, 2.0 mmol, yield: 75%) as colorless crystals.